Cas no 85-86-9 (Sudan III)

• Product Name: Sudan III
• CAS No: 85-86-9
• MF: C₂₂H₁₆N₄O
• MW: 352.388644218445
• MDL: MFCD00003905
• CID: 34363
• PubChem ID: 24899586
• Update Time: 2025-09-22

Sudan III Chemical and Physical Properties

Names and Identifiers

• Sudan Ⅲ
• D AND C RED NO 17
• CI NO 26100
• CI 26100
• CERASIN RED
• HERXHEIMER FAT STAIN
• FAT PONCEAU G
• FAT SOLUBLE SUDAN
• 1-[[P-(PHENYLAZO)PHENYL]AZO]-2-NAPHTHOL
• Transparent Red HRR
• C.I.Solvent Red 23
• Solvent Red 23
• Sudan III
• Sundan
• SUDAN III, C.I. 26100
• 100μg
• AKA225
• c.i.23
• fatredr
• OIL RED
• RED 17
• redzh
• SUDAN
• SUDAN 3
• SUDAN G
• Sudan Red III
• Oil Red AS
• 1-[4-(Phenylazo)phenylazo]-2-naphthol
• C.I. 26100
• Sudan Red
• C.I. Solvent Red 23
• Fettscharlach
• Cerasinrot
• Fettrot
• Rouge cerasine
• Oil Red G
• Organol Scarlet
• Stearix Scarlet
• Fettponceau G
• Pyronalrot B
• Fettscharlach LB
• Toney Red
• Tony Red
• SolventRed23
• Oil Scarlet G
• Soudan III
• Oil Scarlet AS
• Somalia Red III
• Fat Scarlet LB
• Cerotinscharlach R
• Organol Red BS
• Motirot 2R
• Certiqual Oil Red
• Atul Oil Red G
• Fat Red RS
• Fat Red HRR
• Sudan G III
• Sudan P III
• Fat Red R
• Red ZH
• Silotras Scarlet TB
• Fat
• Solvent Red 23
• 1-[2-[4-(2-Phenyldiazenyl)phenyl]diazenyl]-2-naphthalenol (ACI)
• 2-Naphthalenol, 1-[[4-(phenylazo)phenyl]azo]- (9CI)
• 2-Naphthol, 1-(p-phenylazophenylazo)- (6CI)
• C.I. Solvent Red 23 (8CI)
• 1-(p-Phenylazophenylazo)-2-naphthol
• 1-(p-Phenylazophenylazo)-2-naphthol (Sudan III)
• 111440 Red
• Brasilazina Oil Scarlet
• D and C Red No. 17
• D&C Red No. 17
• D&C Red No. 17 K 7007
• DC Red 17
• Fast Oil Scarlet III
• Fat Soluble Red Zh
• FD And C Red No. 17
• Grasal Brilliant Red G
• Grasan Brilliant Red G
• Japan Red 225
• Japan Red No. 225
• NSC 65825
• NSC 8995
• Oil Red 3G
• Oil Red DR 126
• Oil Red Extra
• Red No. 225
• Tetrazobenzene-β-naphthol
• VisioTag

• MDL： MFCD00003905
• Inchi： 1S/C22H16N4O/c27-21-15-10-16-6-4-5-9-20(16)22(21)26-25-19-13-11-18(12-14-19)24-23-17-7-2-1-3-8-17/h1-15,27H
• InChI Key： FHNINJWBTRXEBC-UHFFFAOYSA-N
• SMILES： OC1C(N=NC2C=CC(N=NC3C=CC=CC=3)=CC=2)=C2C(C=CC=C2)=CC=1
• BRN： 2016384

Computed Properties

• Exact Mass: 352.13200
• Monoisotopic Mass: 352.132411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• isomeric RMSD: 0.8
• CID conformational isomer Count: 7
• XLogP3: 5.9
• Topological Polar Surface Area: 69.7
• Functional 3D Donor Count: 1
• Functional 3D ring Count: 4
• Rotatable Bond Count: 4
• Surface Charge: 0
• Tautomer Count: 4
• Molecular Weight: 352.4

Experimental Properties

• Color/Form: Reddish brown powder
• Density: 1.2266 (rough estimate)
• Melting Point: 199 °C (dec.) (lit.)
• Boiling Point: 486.01°C (rough estimate)
• Flash Point: 584.6°C
• Refractive Index: 1.6620 (estimate)
• Solubility: Insoluble in water; soluble in benzene, chloroform; moderately soluble in acetone, ether, petroleum ether; slightly soluble in ethanol, xylene
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 69.67000
• LogP: 7.37620
• Merck: 8884
• Color index: 26100
• λmax: 507 nm, 354 nm
• Solubility: Soluble in benzene, chloroform, glacial acetic acid, ether, ethanol, acetone, petroleum ether, non-volatile oil, hot glycerol and volatile oil, insoluble in water

Sudan III Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H317
• Warning Statement： P261-P272-P280-P302+P352+P333+P313+P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R10;R20;R36/38
• Safety Instruction： S22-S24/25
• RTECS：QK4250000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R10; R20; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes